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Compound of Interest

Compound Name: N-Hexacosane-D54

Cat. No.: B12395656

An In-Depth Technical Guide to the Safety of N-Hexacosane-D54

This guide provides comprehensive safety information for N-Hexacosane-D54, intended for
researchers, scientists, and professionals in drug development. The information is compiled
from various safety data sheets and chemical databases.

Chemical Identification

N-Hexacosane-D54 is the deuterium-labeled version of n-Hexacosane.[1] It is a useful
isotopically labeled compound for research purposes.[2]

Identifier Value Source

Product Name n-Hexacosane-d54 C/DIN Isotopes Inc.[3]
CAS Number 1219803-91-4 C/D/N lIsotopes Inc.[3]
Unlabeled CAS 630-01-3 (n-Hexacosane) C/DIN lIsotopes Inc.[3]
Chemical Formula Ca26Ds4 C/D/N lIsotopes Inc.
Synonyms N-HEXACOSANE-D54 PubChem

Molecular Weight 421.04 g/mol MedChemExpress

Hazard Identification
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According to the Globally Harmonized System (GHS), N-Hexacosane-D54 is not classified as
a hazardous substance. However, it is considered a possible irritant.

Potential Health Effects:

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.

Skin Contact: May be harmful if absorbed through the skin and may cause skin irritation.

Eye Contact: May cause eye irritation.

Ingestion: May be harmful if swallowed.
There are no pictograms or signal words associated with this substance under GHS.

Physical and Chemical Properties

The physical and chemical properties of N-Hexacosane-D54 are primarily based on data for its
non-deuterated counterpart, n-Hexacosane.

Property Value Source

Appearance White solid CymitQuimica

Melting Point 56-58 °C CymitQuimica

Boiling Point 412 °C CymitQuimica

Flash Point 215°C Fisher Scientific

Autoignition Temp 201 °C CymitQuimica

Density 0.800 - 0.803 g/cm3 Fisher Scientific, CymitQuimica
Water Solubility <1% CymitQuimica

Molecular Formula C26Hsa (unlabeled) Fisher Scientific

Molecular Weight 366.71 g/mol (unlabeled) HPC Standards

Experimental Protocols
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Detailed experimental protocols for toxicological studies of N-Hexacosane-D54 are not
available in the provided search results. The safety data sheets indicate that for many
toxicological endpoints, such as mutagenic and teratogenic effects, no data is available.
However, standardized procedures for handling, personal protection, and first aid are outlined
below.

Personal Protective Equipment (PPE) Selection Protocol

The selection of appropriate PPE should be based on a risk assessment of the specific
workplace conditions.
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Personal Protective Equipment (PPE) Selection

Start: Task involves
N-Hexacosane-D54

Assess Risk of Exposure
(Inhalation, Skin, Eye)

Are Engineering Controls
(e.g., Fume Hood) Sufficient?

Utilize Fume Hood or
Mechanical Exhaust

Eye Protection:
Safety glasses with side-shields
(NIOSH or EN 166 compliant)

Hand Protection:
Handle with chemical-resistant gloves

Body Protection:
Wear impervious clothing

Is there a risk of dust formation
or aerosolization?

Use NIOSH-approved respirator
(e.g., full-face with appropriate cartridges)

End: Proceed with Task

No respirator needed
under normal use

Click to download full resolution via product page

Caption: Workflow for selecting appropriate Personal Protective Equipment (PPE).
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Accidental Release Measures Protocol

In the event of a spill, the following protocol should be followed to ensure safety and proper
cleanup.

Accidental Spill Response Protocol

Spill of N-Hexacosane-D54
(Solid) Occurs

1. Ensure Adequate Ventilation
2. Use Personal Protective Equipment (PPE)

3. Pick up and arrange disposal
without creating dust

4. Place in suitable, closed
containers for disposal

5. Prevent product from
entering drains

End: Spill Contained
and Cleaned

Click to download full resolution via product page

Caption: Protocol for responding to an accidental release of the substance.
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First-Aid Response Protocol

First-aid measures should be administered promptly based on the route of exposure.

First-Aid Logical Flow

Exposure Occurs

Determine Route of Exposure

Lungs Oral

Inhalation Skin Contact Eye Contact Ingestion

Rinse mouth with water.
Never give anything by mouth to an
unconscious person.

Move person to fresh air.
If not breathing, give artificial respiration.

Wash off with soap
and plenty of water.

Flush eyes with water
as a precaution.

Consult a Physician

Click to download full resolution via product page
Caption: Decision diagram for first-aid measures based on exposure route.

Handling and Storage

+ Handling: Avoid contact with skin and eyes. Prevent the formation of dust and aerosols and
ensure appropriate exhaust ventilation.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b12395656?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Storage: Store at room temperature in a dry, cool, and well-ventilated place. Keep containers
tightly closed.

Exposure Controls and Personal Protection

Engineering Controls: Use a laboratory fume hood or mechanical exhaust to minimize
exposure.

Eye/Face Protection: Wear safety glasses with side-shields conforming to NIOSH (US) or EN
166 (EU) standards.

Hand Protection: Handle with suitable chemical-resistant gloves. Contaminated gloves
should be disposed of in accordance with laboratory practices.

Skin and Body Protection: Wear impervious clothing. The type of protective equipment must
be selected based on the concentration and amount of the substance at the specific
workplace.

Respiratory Protection: If a risk assessment indicates the need, use a full-face respirator with
appropriate cartridges (e.g., type ABEK in the EU) or a full-face supplied-air respirator. All
respirator components must be approved by relevant government standards like NIOSH.

Fire-Fighting Measures

Flammability: The product is not considered flammable or combustible.

Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.

Hazardous Combustion Products: Under fire conditions, hazardous decomposition can form
carbon oxides (CO, COz).

Special Protective Equipment: Firefighters should wear self-contained breathing apparatus
(SCBA) if necessary.

Stability and Reactivity

Reactivity: No specific reactivity data is available.
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e Chemical Stability: The substance is stable under recommended storage conditions.

e Incompatible Materials: Avoid contact with strong oxidizing agents. Saturated aliphatic
hydrocarbons may be incompatible with materials like nitric acid, which can lead to charring
and ignition.

Toxicological Information

Specific toxicological data for N-Hexacosane-D54 is largely unavailable. The information below
Is based on the unlabeled compound, n-Hexacosane, and general principles.

¢ Acute Toxicity: No LD50 or LC50 data is available for Hexacosane.

o Carcinogenic Effects: No component of this product at levels greater than or equal to 0.1% is
identified as a probable, possible, or confirmed human carcinogen by IARC or ACGIH.

o Mutagenic Effects: No data available.

o Teratogenic Effects: No data available.

Ecological Information

o Ecotoxicity: No data available.
o Mobility: No data available.
e Environmental Precautions: Do not let the product enter drains.

Disposal Considerations

Dispose of waste material in accordance with all applicable local, state, and federal regulations.
Pick up and arrange disposal without creating dust, and keep the material in suitable, closed
containers. Offer surplus and non-recyclable solutions to a licensed disposal company.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [N-Hexacosane-D54 safety data sheet]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b12395656#n-
hexacosane-d54-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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